Cas no 1270411-99-8 (2-amino-2-2-chloro-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-amino-2-2-chloro-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1270411-99-8
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• CID: 5583164
• PubChem ID: 77130182
• Update Time: 2025-05-26

2-amino-2-2-chloro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-OL
• 2-amino-2-[2-chloro-5-(trifluoromethyl)phenyl]ethanol
• Benzeneethanol, β-amino-2-chloro-5-(trifluoromethyl)-
• 1270411-99-8
• EN300-1929260
• 2-amino-2-2-chloro-5-(trifluoromethyl)phenylethan-1-ol

• Inchi： 1S/C9H9ClF3NO/c10-7-2-1-5(9(11,12)13)3-6(7)8(14)4-15/h1-3,8,15H,4,14H2
• InChI Key： YBEJKAIHGFKIIV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C(CO)N

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Boiling Point: 300.4±37.0 °C(Predicted)
• pka: 12.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-amino-2-2-chloro-5-(trifluoromethyl)phenylethan-1-ol

Recent Advances in the Study of 2-amino-2-[2-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol (CAS: 1270411-99-8)

The compound 2-amino-2-[2-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol (CAS: 1270411-99-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 2-amino-2-[2-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the trifluoromethyl group and the chloro-substituted phenyl ring, contribute to its pharmacological properties. Researchers have explored its utility in the development of antiviral and anticancer agents, leveraging its ability to modulate specific biological pathways.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy in inhibiting viral replication in vitro. The study employed a combination of molecular docking and enzymatic assays to elucidate the mechanism of action, revealing that 2-amino-2-[2-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol targets a critical viral protease. These findings suggest its potential as a lead compound for antiviral drug development.

In addition to its antiviral properties, recent research has also investigated the compound's anticancer potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-amino-2-[2-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol exhibited selective cytotoxicity against certain cancer cell lines. The study attributed this activity to the compound's ability to induce apoptosis via mitochondrial dysfunction, highlighting its promise as a scaffold for anticancer drug design.

The synthesis of 2-amino-2-[2-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol has also been optimized in recent years. A 2023 publication in Tetrahedron Letters detailed a novel, high-yield synthetic route that reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate further research and development efforts, enabling more extensive exploration of the compound's pharmacological potential.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are addressing these issues, with preliminary data suggesting that structural modifications could enhance its drug-like properties. Researchers are also exploring its potential in combination therapies, where it may synergize with existing drugs to improve therapeutic outcomes.

In conclusion, 2-amino-2-[2-chloro-5-(trifluoromethyl)phenyl]ethan-1-ol (CAS: 1270411-99-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications in antiviral and anticancer drug development, coupled with recent advancements in synthesis, underscore its potential as a valuable tool in the fight against disease. Future research should focus on optimizing its pharmacological profile and exploring its therapeutic potential in preclinical and clinical settings.